1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H34N2O4
• Molecular Weight: 438.6 g/mol
• IUPAC Name: 1-[3-(diethylamino)propyl]-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2-(4-propan-2-ylphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C26H34N2O4/c1-6-27(7-2)15-8-16-28-23(20-12-10-19(11-13-20)17(3)4)22(25(30)26(28)31)24(29)21-14-9-18(5)32-21/h9-14,17,23,30H,6-8,15-16H2,1-5H3
• InChI Key: OCWVAGXFLJQITH-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCN1C(C(=C(C1=O)O)C(=O)C2=CC=C(O2)C)C3=CC=C(C=C3)C(C)C
• Canonical SMILES: CC[NH+](CC)CCCN1C(C(=C(C1=O)[O-])C(=O)C2=CC=C(O2)C)C3=CC=C(C=C3)C(C)C

Description

1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one (DEPPI) is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. DEPPI belongs to the class of compounds known as pyrrolones, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to involve the modulation of several signaling pathways in the body. Studies have shown that 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. It has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects
1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one has been found to exhibit several biochemical and physiological effects. Studies have shown that 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one reduces the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been found to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to reduce oxidative stress and lipid peroxidation in the body, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is that it has been found to exhibit a wide range of biological activities, which makes it a versatile compound for studying various physiological processes. However, one limitation of using 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one. One area of research is the development of new synthetic methods for 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one that are more efficient and cost-effective. Another area of research is the elucidation of its mechanism of action, which will provide insights into its therapeutic potential. Additionally, studies are needed to determine the safety and efficacy of 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one in animal models and human clinical trials, which will pave the way for its potential use as a therapeutic agent in the future.
Conclusion
In conclusion, 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. Its anti-inflammatory, analgesic, and antioxidant properties, as well as its neuroprotective effects, make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in animal models and human clinical trials.

Synthesis Methods

The synthesis of 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-isopropylbenzaldehyde with diethyl malonate in the presence of sodium ethoxide to form the corresponding ethyl ester. The ethyl ester is then subjected to a sequence of reactions involving the addition of diethylamine, acetic anhydride, and furoyl chloride to form the final product, 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one has been the subject of several scientific studies due to its potential therapeutic applications. Studies have shown that 1-[3-(diethylamino)propyl]-3-hydroxy-5-(4-isopropylphenyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one has anti-inflammatory, analgesic, and antioxidant properties. It has also been found to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.